Cas no 893760-43-5 (4-amino-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 4-amino-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 893760-43-5
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD08052636
• CID: 4658916
• PubChem ID: 18801825
• Update Time: 2025-11-06

4-amino-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(4-methoxyphenyl)pyridazin-3(2{H})-one
• 4-amino-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one
• 3(2H)-Pyridazinone, 4-amino-6-(4-methoxyphenyl)-

• MDL： MFCD08052636
• Inchi： 1S/C11H11N3O2/c1-16-8-4-2-7(3-5-8)10-6-9(12)11(15)14-13-10/h2-6H,1H3,(H2,12,13)(H,14,15)
• InChI Key： CILMMHOBAJASSR-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C2=CC=C(OC)C=C2)C=C1N

Additional information on 4-amino-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 4-amino-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS: 893760-43-5)

The compound 4-amino-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS: 893760-43-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyridazinone core, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-amino-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one to enhance its bioavailability and therapeutic efficacy. Researchers have employed various synthetic strategies, including multi-step organic reactions and green chemistry approaches, to achieve high yields and purity. Notably, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis method that significantly reduced reaction times and improved scalability, making it a promising candidate for industrial production.

Pharmacological investigations have revealed that 4-amino-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have shown that this compound selectively targets cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting its potential as a dual-action anti-inflammatory and anti-cancer agent. These findings were corroborated by a recent preclinical trial, where the compound demonstrated significant reduction in tumor growth and inflammation markers in murine models.

Further mechanistic studies have elucidated the molecular interactions of 4-amino-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one with its biological targets. X-ray crystallography and molecular docking simulations have provided insights into the binding modes and structural requirements for activity. These studies highlight the importance of the methoxyphenyl and amino groups in mediating interactions with the active sites of target enzymes, offering a framework for future structure-activity relationship (SAR) studies.

Despite these promising results, challenges remain in the development of 4-amino-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in subsequent research. Ongoing clinical trials are expected to provide further data on its safety and efficacy in humans, paving the way for potential regulatory approval.

In conclusion, 4-amino-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS: 893760-43-5) represents a promising scaffold for the development of novel therapeutics. Its multifaceted pharmacological profile and synthetic accessibility make it a valuable candidate for further investigation. Future research should focus on addressing the current limitations and exploring its applications in other disease models, thereby expanding its therapeutic potential.